Cas no 2375652-84-7 (4,4'-(3,8-Bis(4-aminophenyl)pyrene-1,6-diyl)dibenzaldehyde)

• Product Name: 4,4'-(3,8-Bis(4-aminophenyl)pyrene-1,6-diyl)dibenzaldehyde
• CAS No: 2375652-84-7
• MF: C₄₂H₂₈N₂O₂
• MW: 592.683930397034
• CID: 4975779
• PubChem ID: 154729875
• Update Time: 2026-02-27

4,4'-(3,8-Bis(4-aminophenyl)pyrene-1,6-diyl)dibenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,4'-(3,8-Bis(4-aminophenyl)pyrene-1,6-diyl)dibenzaldehyde
• YSZC679
• F77239
• 4-[3,8-bis(4-aminophenyl)-6-(4-formylphenyl)pyren-1-yl]benzaldehyde
• 2375652-84-7
• CS-0170149

• Inchi： 1S/C42H28N2O2/c43-31-13-9-29(10-14-31)39-21-37(27-5-1-25(23-45)2-6-27)33-17-19-36-40(30-11-15-32(44)16-12-30)22-38(28-7-3-26(24-46)4-8-28)34-18-20-35(39)41(33)42(34)36/h1-24H,43-44H2
• InChI Key： CMNFDXWEKHRHTH-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C1=CC(C2C=CC(=CC=2)N)=C2C=CC3=C(C4C=CC(C=O)=CC=4)C=C(C4C=CC(=CC=4)N)C4=CC=C1C2=C34

Computed Properties

• Exact Mass: 592.215078140g/mol
• Monoisotopic Mass: 592.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 46
• Rotatable Bond Count: 6
• Complexity: 948
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 86.2

Additional information on 4,4'-(3,8-Bis(4-aminophenyl)pyrene-1,6-diyl)dibenzaldehyde

Comprehensive Analysis of 4,4'-(3,8-Bis(4-aminophenyl)pyrene-1,6-diyl)dibenzaldehyde (CAS No. 2375652-84-7)

The compound 4,4'-(3,8-Bis(4-aminophenyl)pyrene-1,6-diyl)dibenzaldehyde (CAS No. 2375652-84-7) is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and organic electronics. Its unique structure, featuring a pyrene core with aminophenyl and benzaldehyde substituents, makes it a promising candidate for applications in optoelectronic devices, sensors, and advanced polymers. Researchers are particularly interested in its potential for fluorescence-based applications, given the inherent luminescent properties of pyrene derivatives.

In recent years, the demand for high-performance organic materials has surged, driven by advancements in flexible electronics and sustainable energy solutions. This compound's ability to form π-conjugated systems aligns perfectly with these trends, as it can facilitate efficient charge transport and light emission. Its CAS No. 2375652-84-7 is frequently searched in academic databases and patent filings, reflecting its growing importance in cutting-edge research.

One of the most intriguing aspects of 4,4'-(3,8-Bis(4-aminophenyl)pyrene-1,6-diyl)dibenzaldehyde is its potential role in OLED (Organic Light-Emitting Diode) technology. With the global OLED market expanding rapidly, this compound's tunable electronic properties and thermal stability make it a viable candidate for next-generation displays and lighting systems. Additionally, its amino and aldehyde functional groups offer versatile chemical reactivity, enabling further modifications to tailor its properties for specific applications.

Another area of interest is its use in chemical sensors. The pyrene moiety is known for its sensitivity to environmental changes, such as pH variations or the presence of specific analytes. This makes the compound a potential building block for highly selective sensor materials. Researchers are exploring its integration into nanostructured platforms to enhance detection limits and response times, addressing the growing need for real-time monitoring in industrial and environmental settings.

From a synthetic perspective, the compound's multi-step synthesis presents both challenges and opportunities. The incorporation of 4-aminophenyl and benzaldehyde groups requires precise control over reaction conditions to achieve high yields and purity. Recent publications have highlighted innovative catalytic methods and green chemistry approaches to streamline its production, aligning with the broader push for sustainable chemical processes.

In summary, 4,4'-(3,8-Bis(4-aminophenyl)pyrene-1,6-diyl)dibenzaldehyde (CAS No. 2375652-84-7) represents a fascinating intersection of organic chemistry and applied materials science. Its versatility and performance characteristics position it as a key player in emerging technologies, from flexible electronics to environmental sensing. As research continues to uncover new applications, this compound is poised to make a lasting impact across multiple industries.